Cas no 2102409-00-5 (4-CHLORO-8-(TRIFLUOROMETHYL)-6,7,8,9-TETRAHYDROBENZOFURO[3,2-D]PYRIMIDIN-2-AMINE)

• Product Name: 4-CHLORO-8-(TRIFLUOROMETHYL)-6,7,8,9-TETRAHYDROBENZOFURO[3,2-D]PYRIMIDIN-2-AMINE
• CAS No: 2102409-00-5
• MF: C₁₁H₉ClF₃N₃O
• MW: 291.656871557236
• CID: 5738053
• PubChem ID: 138109227
• Update Time: 2023-11-10

4-CHLORO-8-(TRIFLUOROMETHYL)-6,7,8,9-TETRAHYDROBENZOFURO[3,2-D]PYRIMIDIN-2-AMINE Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-8-(TRIFLUOROMETHYL)-6,7,8,9-TETRAHYDROBENZOFURO[3,2-D]PYRIMIDIN-2-AMINE
• 2102409-00-5
• 4-Chloro-8-(trifluoromethyl)-6,7,8,9-tetrahydro-[1]benzofuro[3,2-d]pyrimidin-2-amine
• Benzofuro[3,2-d]pyrimidin-2-amine, 4-chloro-6,7,8,9-tetrahydro-8-(trifluoromethyl)-

• Inchi： 1S/C11H9ClF3N3O/c12-9-8-7(17-10(16)18-9)5-3-4(11(13,14)15)1-2-6(5)19-8/h4H,1-3H2,(H2,16,17,18)
• InChI Key： BVNIGTZPIMMMLV-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C3=C(CCC(C(F)(F)F)C3)O2)N=C(N)N=1

Computed Properties

• Exact Mass: 291.0386241g/mol
• Monoisotopic Mass: 291.0386241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.560±0.06 g/cm3(Predicted)
• Boiling Point: 418.9±55.0 °C(Predicted)
• pka: 2.60±0.40(Predicted)